3-amino-N-pyridin-3-ylbenzenesulfonamide

• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol
• IUPAC Name: 3-amino-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C11H11N3O2S/c12-9-3-1-5-11(7-9)17(15,16)14-10-4-2-6-13-8-10/h1-8,14H,12H2
• InChI Key: RAGFYHJTQKWYKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CN=CC=C2)N

Description

3-amino-N-pyridin-3-ylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H11N3O2S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(pyrid-3-ylaminosulphonyl)-nitrobenzene (4.279 g, 15.3 mmol) in ethanol (500 ml)/dimethylformamide (50 ml) was added 10% palladium catalyst on charcoal (1 g) and the reaction mixture was hydrogenated at atmospheric pressure for 2 hours. The reaction mixture was then filtered through kieselguhr before being evaporated under reduced pressure to give the product as a white solid (3.749 g, 98%)